Cas no 1955553-00-0 (8-(1,5-dimethyl-1H-pyrazol-4-yl)-2,3,4,5-tetrahydro-1-benzoxepin-5-one)

• Product Name: 8-(1,5-dimethyl-1H-pyrazol-4-yl)-2,3,4,5-tetrahydro-1-benzoxepin-5-one
• CAS No: 1955553-00-0
• MF: C₁₅H₁₆N₂O₂
• MW: 256.299743652344
• MDL: MFCD30180445
• CID: 5248067
• PubChem ID: 122360239
• Update Time: 2025-06-11

8-(1,5-dimethyl-1H-pyrazol-4-yl)-2,3,4,5-tetrahydro-1-benzoxepin-5-one Chemical and Physical Properties

Names and Identifiers

• 1-Benzoxepin-5(2H)-one, 8-(1,5-dimethyl-1H-pyrazol-4-yl)-3,4-dihydro-
• 8-(1,5-dimethyl-1H-pyrazol-4-yl)-2,3,4,5-tetrahydro-1-benzoxepin-5-one

• MDL： MFCD30180445
• Inchi： 1S/C15H16N2O2/c1-10-13(9-16-17(10)2)11-5-6-12-14(18)4-3-7-19-15(12)8-11/h5-6,8-9H,3-4,7H2,1-2H3
• InChI Key： UIRROEUDARDBSX-UHFFFAOYSA-N
• SMILES： O1C2=CC(C3=C(C)N(C)N=C3)=CC=C2C(=O)CCC1

Additional information on 8-(1,5-dimethyl-1H-pyrazol-4-yl)-2,3,4,5-tetrahydro-1-benzoxepin-5-one

Research Briefing on 8-(1,5-dimethyl-1H-pyrazol-4-yl)-2,3,4,5-tetrahydro-1-benzoxepin-5-one (CAS: 1955553-00-0)

The compound 8-(1,5-dimethyl-1H-pyrazol-4-yl)-2,3,4,5-tetrahydro-1-benzoxepin-5-one (CAS: 1955553-00-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its unique benzoxepin core and pyrazole substituent, exhibits promising pharmacological properties, particularly in the context of kinase inhibition and anti-inflammatory applications. Recent studies have explored its synthesis, structure-activity relationships (SAR), and potential therapeutic applications, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the compound's role as a selective kinase inhibitor. Kinases are critical targets in the treatment of various diseases, including cancer, autoimmune disorders, and neurodegenerative conditions. Preliminary in vitro studies have demonstrated that 8-(1,5-dimethyl-1H-pyrazol-4-yl)-2,3,4,5-tetrahydro-1-benzoxepin-5-one exhibits potent inhibitory activity against specific kinases, such as JAK2 and p38 MAPK, which are implicated in inflammatory and proliferative pathways. The compound's ability to modulate these pathways suggests its potential as a therapeutic agent for conditions like rheumatoid arthritis and certain malignancies.

In addition to its kinase inhibitory properties, recent research has highlighted the compound's favorable pharmacokinetic profile. Studies in animal models have shown acceptable bioavailability and metabolic stability, which are crucial for its progression into clinical trials. Furthermore, structural modifications of the benzoxepin core have been explored to optimize its potency and selectivity, with some derivatives showing enhanced efficacy in preclinical models. These findings underscore the importance of SAR studies in refining the compound's therapeutic potential.

Another notable aspect of this research is the development of scalable synthetic routes for 8-(1,5-dimethyl-1H-pyrazol-4-yl)-2,3,4,5-tetrahydro-1-benzoxepin-5-one. Efficient synthesis is essential for large-scale production and further pharmacological evaluation. Recent advancements in catalytic methods and green chemistry approaches have improved the yield and purity of the compound, addressing earlier challenges in its preparation. These synthetic innovations are expected to facilitate its transition from the laboratory to industrial-scale production.

Looking ahead, the compound's potential applications extend beyond kinase inhibition. Emerging studies are investigating its role in other biological pathways, such as GPCR modulation and epigenetic regulation. These explorations could unlock new therapeutic avenues, further solidifying its relevance in drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies are anticipated to accelerate its development, with the goal of advancing it into clinical trials in the near future.

In conclusion, 8-(1,5-dimethyl-1H-pyrazol-4-yl)-2,3,4,5-tetrahydro-1-benzoxepin-5-one (CAS: 1955553-00-0) represents a promising scaffold in medicinal chemistry. Its multifaceted pharmacological properties, combined with recent advancements in synthesis and SAR optimization, position it as a compelling candidate for further research and development. Continued investigation into its mechanisms of action and therapeutic potential will be critical in harnessing its full clinical value.